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Fluacrypyrim: Core Properties & Data

For a quick reference, here are the key physicochemical and toxicological properties of Fluacrypyrim [1].

Property Value / Description

IUPAC Name methyl (E)-2-{α-[2-isopropoxy-6-(trifluoromethyl)pyrimidin-4-yloxy]-o-tolyl}-3-
methoxyacrylate [1]

CAS RN 229977-93-9 [1] [2]

Molecular Formula C₂₀H₂₁F₃N₂O₅ [1] [2]

Molecular Mass 426.39 g/mol [1] [2]

Mode of Action Mitochondrial complex III electron transport inhibitor (at Qo site) [1].

Water Solubility 0.344 mg/L (at 20 °C, pH 7), classified as low [1].

Log P 4.5, indicating high lipophilicity [1].

Vapour Pressure 0.006 mPa (at 20 °C), indicating low volatility [1].
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Property Value / Description

Acute Toxicity
(Mammals)

Generally low level of toxicity [1]. Classified as Harmful (H302, H312, H332) in
solution form [2].

Ecotoxicity Moderate to high toxicity to most aquatic species, earthworms, and birds; not
particularly toxic to honeybees [1].

Experimental Protocol: Investigating Uterine Relaxant
Effects

A 2017 study explored Fluacrypyrim's (FAPM) potential as a uterine relaxant, providing a detailed

methodology for in vitro and in vivo assays relevant to drug development [3]. The following diagram

outlines the experimental workflow.
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Objective: To evaluate the inhibitory effect of Fluacrypyrim (FAPM) on agonist-induced uterine

contractions and assess its analgesic and anti-inflammatory potential [3].

Materials and Reagents

Test Compound: Fluacrypyrim (FAPM). A solution was prepared, and the structure was confirmed

to be the active E-isomer [1] [3].
Animals: Adult female Sprague-Dawley rats and ICR mice.

Agonists: Prostaglandin F2α (PGF2α), Oxytocin, Acetylcholine, high-K+ solution.
Key Reagents: Antibodies for phosphorylated Myosin Light Chain (MLC₂₀) for western blot analysis.
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In Vitro Methodology (Uterine Contraction)

Tissue Preparation: Uterine horns were isolated from rats and mounted in organ baths containing
oxygenated physiological solution.

Induction of Contraction: Tissues were stimulated with a specific agonist:
PGF2α (450 nM)

Oxytocin (1 mU/mL)
Acetylcholine (0.25 μM)

KCl (16 mM)
Compound Application: After establishing stable contractions, FAPM was cumulatively applied

(0.625 to 10 μmol/L).
Data Analysis: Contractions were measured as the Area Under the Curve (AUC). The pD₂ value (-

logEC₅₀) was calculated from the dose-response curve. For oxytocin, Schild plot analysis was
performed to determine the mechanism of antagonism [3].

In Vivo Methodology (Analgesic & Anti-inflammatory Effects)

Acetic Acid-Induced Writhing Test: Mice were administered FAPM (50, 100, 200 mg/kg) before an

intraperitoneal injection of acetic acid. The number of abdominal constrictions was recorded.
Anti-inflammatory Tests:

Xylene-induced ear edema in mice.
Carrageenan-induced paw edema in rats. Animals were pre-treated with FAPM, and edema

inhibition was measured [3].

Ex Vivo Analysis (MLC₂₀ Phosphorylation)

Rat myometrial tissues were treated with PGF2α in the presence or absence of FAPM (2.5, 5, 10

μM). Proteins were extracted, and the level of MLC₂₀ phosphorylation was detected via western
blotting to investigate the molecular mechanism [3].

Safety & Handling Guidelines

Fluacrypyrim requires careful handling. The following data is based on a certified reference material

solution in acetonitrile [2].
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Aspect Guidelines

Hazard
Statements

Highly flammable liquid and vapour (H225). Harmful if swallowed, in contact with
skin, or if inhaled (H302, H312, H332). Causes serious eye irritation (H319) [2].

| Personal Protection | Gloves & Suit: Chemical-resistant gloves and protective clothing. Eye/Face

Protection: Face shield and safety glasses. Respiratory Protection: Use in well-ventilated area. If

ventilation is inadequate, use a full-face respirator with appropriate cartridges or a supplied-air respirator [2].

| | Safe Storage | Store in a cool place (recommended 2-8 °C). Keep container tightly closed and upright.

Keep away from heat and ignition sources [2]. | | First Aid | Inhalation: Move to fresh air. Skin Contact:

Wash with soap and water. Eye Contact: Rinse cautiously with water for several minutes. Ingestion: Rinse

mouth. Do NOT induce vomiting. In all cases, consult a physician [2]. |

Troubleshooting & FAQ Guide

This guide addresses potential issues based on the compound's properties and the cited research.

Q1: The compound appears to have low solubility in my aqueous buffer. How can I prepare a stock

solution for in vitro assays?

Cause: Fluacrypyrim has very low water solubility (0.344 mg/L) [1].
Solution: Prepare a concentrated stock solution in a suitable organic solvent like acetone,
methanol, or dimethyl sulfoxide (DMSO), and then dilute it in the assay buffer. The final solvent
concentration should be non-toxic to cells or tissues. Acetonitrile was used as a solvent for a certified

reference material [2].

Q2: Our in vivo studies require a formulation for oral or intraperitoneal administration. What are the

considerations?

Considerations: The cited research administered FAPM to mice at 50-200 mg/kg, indicating it is

feasible [3]. For a compound with low water solubility, use suspending agents like carboxymethyl
cellulose or surfactants like Tween-80 to create a homogeneous suspension. Always include a vehicle

control group.

Q3: The experimental results are inconsistent with the expected mechanism. What could be wrong?
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Potential Cause 1 (Purity): Ensure compound purity and stability. Use certified reference materials

when possible and store the compound appropriately (2-8 °C) [2].
Potential Cause 2 (Isomerism): Fluacrypyrim exhibits geometric (E/Z) isomerism, and the E-
isomer is the predominant and biologically active form [1]. Confirm the isomeric composition of
your sample.

Potential Cause 3 (Assay Conditions): The mechanism involves mitochondrial complex III inhibition
in pests [1] and protein tyrosine phosphatase (PTP) activation in mammalian cells [3]. Ensure your

assay conditions are optimized for the specific biological context.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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